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Compound of Interest

Compound Name: Azido-PEG3-Sulfone-PEG4-Boc

Cat. No.: B8106200

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of Azido-
PEG3-Sulfone-PEG4-Boc, a heterobifunctional PROTAC linker. Due to the limited availability
of a direct, published synthetic protocol, this guide presents a plausible multi-step synthetic
pathway based on established principles of polyethylene glycol (PEG) chemistry. The guide
includes detailed, albeit theoretical, experimental protocols, characterization data compiled
from commercial suppliers, and visualizations of the synthetic workflow.

Physicochemical and Characterization Data

The following tables summarize the key quantitative data for Azido-PEG3-Sulfone-PEG4-Boc
and its common precursors or related derivatives, as compiled from various chemical suppliers.

Table 1: Physicochemical Properties of Azido-PEG3-Sulfone-PEG4-Boc
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Property Value

Molecular Formula C23H45N3011S
Molecular Weight 571.68 g/mol

CAS Number 2055023-76-0
Appearance Solid or viscous oil
Purity Typically =95%
Storage -20°C, sealed, dry

Table 2: Related Compounds and Precursors

Molecular Weight (

Compound Name Molecular Formula CAS Number
g/mol )
Azido-PEG3-Sulfone-
_ C21H41N3011S 515.63 2055024-42-3
PEG4-acid
Azido-PEG3-Sulfone- )
C27H53N3011S 627.79 Not available
PEGA4-t-butyl ester
N-(Azido-PEG3)-N-
) C24H46N4011 566.65 2112731-95-8
Boc-PEG4-acid
N-(Azido-PEG3)-N-
C28H49Ns013 663.72 2112731-96-9

Boc-PEG4-NHS ester

Proposed Synthetic Pathway

The synthesis of Azido-PEG3-Sulfone-PEG4-Boc is envisioned as a multi-step process

involving the preparation of two key PEG intermediates, followed by their coupling to form the

sulfone bridge, and subsequent functional group manipulations.
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 To cite this document: BenchChem. [Synthesis of Azido-PEG3-Sulfone-PEG4-Boc: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8106200#synthesis-of-azido-peg3-sulfone-peg4-boc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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